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Compound of Interest

Compound Name: DL-TBOA

Cat. No.: B607146

For Researchers, Scientists, and Drug Development Professionals

Introduction

DL-threo-B-benzyloxyaspartate (DL-TBOA) is a potent and selective competitive, non-
transportable blocker of excitatory amino acid transporters (EAATS). It is a valuable
pharmacological tool for studying the physiological and pathological roles of glutamate
transport in the central nervous system. DL-TBOA shows selectivity for EAATSs over ionotropic
and metabotropic glutamate receptors. This document provides detailed protocols for the
preparation, storage, and handling of DL-TBOA stock solutions in dimethyl sulfoxide (DMSO).

Quantitative Data Summary

The following tables summarize the key quantitative data for DL-TBOA.

Table 1: Physicochemical Properties of DL-TBOA

Property Value Reference
Molecular Weight 239.23 g/mol

Formula C11H13NOs

CAS Number 205309-81-5
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Table 2: Solubility of DL-TBOA

Maximum
Solvent . Notes Reference
Concentration

Gentle warming may
DMSO 100 mM _
be required.

Gentle warming is
Water 5mM
recommended.

Table 3: Inhibitory Activity of DL-TBOA against Human EAAT Subtypes

EAAT Subtype ICso0 Ki Reference
EAAT1 (Glast) 70 uM 42 pM

EAAT2 (GLT-1) 6 pM 5.7 uM

EAAT3 (EAAC1) 6 UM

EAAT4 - 4.4 uM

EAAT5 - 3.2 uM

Signaling Pathway

DL-TBOA exerts its effects by blocking the uptake of glutamate from the synaptic cleft into glial
cells and neurons. This inhibition leads to an accumulation of extracellular glutamate, which
can potentiate signaling through glutamate receptors. The following diagram illustrates the
mechanism of action of DL-TBOA.
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Mechanism of DL-TBOA action at the synapse.

Experimental Protocols
Preparation of a 100 mM DL-TBOA Stock Solution in
DMSO

This protocol describes the preparation of a 100 mM stock solution of DL-TBOA in DMSO.

Materials:

DL-TBOA (solid powder, MW: 239.23 g/mol )

Anhydrous Dimethyl sulfoxide (DMSO)

Microcentrifuge tubes

Vortex mixer

Pipettes and sterile pipette tips

Analytical balance

Procedure:
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e Weighing DL-TBOA: Carefully weigh out 2.39 mg of DL-TBOA powder on an analytical
balance and transfer it to a sterile microcentrifuge tube.

e Adding DMSO: Add 100 pL of anhydrous DMSO to the microcentrifuge tube containing the
DL-TBOA powder.

e Dissolving the Compound: Vortex the tube thoroughly for 1-2 minutes to dissolve the DL-
TBOA. If the compound does not fully dissolve, gentle warming in a 37°C water bath for 5-10
minutes can aid in solubilization.

» Aliquotting: Once the DL-TBOA is completely dissolved, aliquot the stock solution into
smaller, single-use volumes in sterile microcentrifuge tubes. This prevents repeated freeze-
thaw cycles which can degrade the compound.

o Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for
long-term storage (up to 6 months or longer). Always desiccate the solid compound for
storage.

Note on Dilutions for Aqueous Solutions: When preparing working solutions in aqueous buffers
or cell culture media, it is recommended to perform serial dilutions of the DMSO stock solution
in DMSO first, before adding the final diluted sample to the aqueous medium. This helps to
prevent precipitation of the compound. The final concentration of DMSO in the experimental
setup should be kept low (typically <0.5%) to avoid solvent-induced toxicity.

Experimental Workflow: Preparing DL-TBOA Stock
Solution

The following diagram outlines the workflow for preparing the DL-TBOA stock solution.
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Workflow for preparing DL-TBOA stock solution.
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Applications

DL-TBOA is widely used in neuroscience research to study the consequences of reduced
glutamate uptake. Applications include:

¢ Investigating the role of EAATSs in synaptic transmission and plasticity.
» Modeling excitotoxic conditions and neuronal damage.
» Studying the contribution of glutamate transporters to extracellular glutamate homeostasis.

Working concentrations of DL-TBOA can vary depending on the experimental system. For in
vitro cell culture experiments, concentrations typically range from 10 uM to 100 uM. For in vivo
studies, direct administration into the brain, for example via microdialysis, has been used at
concentrations around 500 puM.

Safety Precautions

DL-TBOA is for research use only. Standard laboratory safety practices should be followed
when handling this compound. Wear appropriate personal protective equipment, including
gloves, lab coat, and safety glasses. Handle DMSO with care as it is readily absorbed through
the skin. All procedures should be performed in a well-ventilated area.

 To cite this document: BenchChem. [Application Notes and Protocols: Preparation of DL-
TBOA Stock Solution in DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b607146#preparing-dl-tboa-stock-solution-in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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